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Compound of Interest

Triethyl(octyl)phosphonium
Compound Name:

chloride
CAS No.: 482647-71-2
Cat. No.: B3141657

Get Quote

Executive Summary

Triethyl(octyl)phosphonium chloride (abbreviated as [P2228]Cl or

) is a phosphonium-based ionic liquid (IL) characterized by an asymmetric cation structure.[1]
Unlike many symmetric phosphonium salts that are high-melting solids, the asymmetry of the
[P2228] cation disrupts crystal packing, lowering the melting point significantly.[1]

However, in commercial and practical research contexts, [P2228]Cl is almost exclusively
encountered as a 50% aqueous solution (e.g., Cyphos® IL 541W).[1] The pure, neat salt is a
hygroscopic solid or waxy semisolid at room temperature, which rapidly deliquesces upon
exposure to moisture.[1]
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Property Data / Description

Chemical Name Triethyl(octyl)phosphonium chloride
Abbreviation [P2228]CI

CAS Number 482647-71-2 (often associated with the solution)
Physical State (Pure) Solid / Waxy Semisolid (Hygroscopic)

Physical State (Commercial) Liguid (50% Solution in Water)

) ) > 25°C (Estimated range: 40-80°C; classifies as
Melting Point (Pure) jonic Liquid)
onic Liqui

Melting Point (Solution) < 0°C (Freezing point depressed by water)

Chemical Identity and Structure

The physicochemical behavior of [P2228]Cl is governed by the steric hindrance and asymmetry
of the phosphonium cation.[1]

Cation: Triethyl(octyl)phosphonium (

)

Anion: Chloride (

)]

Molecular Weight: 266.83 g/mol [1][2][3]

Molecular Formula:

[1]

The "tadpole” shape—a polar phosphorus head group with three short ethyl chains and one
long octyl tail—creates a surfactant-like amphiphilic character.[1] This structure is critical for its
application as a Phase Transfer Catalyst (PTC) and a precursor for hydrophobic ionic liquids.[1]

Structural Visualization
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The following diagram illustrates the synthesis and structural logic of [P2228]CI.

Physical State
(Pure: Solid/Waxy)
(Commercial |: Aqueous Solution)

Precursors Heat / Pressure Quaternization Reaction Yield > 95% [P2228]CI
Triethylphosphine + 1-Chlorooctane (Nucleophilic Substitution) Triethyl(octyl)phosphonium chloride

Click to download full resolution via product page

Figure 1: Synthesis pathway and resulting physical state of [P2228]CI.

Physical State and Melting Point Analysis
The "Liquid" Misconception

Researchers often mistake [P2228]Cl for a Room Temperature lonic Liquid (RTIL) in its pure
form because it is supplied as a liquid.[1] However, this liquid state is due to solvation.[1]

o Commercial Form (Cyphos® IL 541W): A clear to pale yellow liquid.[1][4] This is a mixture of
~50% [P2228]Cl and ~50% water.[1]

e Pure Form: When water is removed (e.g., via lyophilization or vacuum drying at 80°C),
[P2228]ClI solidifies into a white to off-white waxy solid.[1]

Melting Point Thermodynamics

The melting point of pure [P2228]Cl is governed by the lattice energy between the
phosphonium cation and the chloride anion.[1]

o Chloride Effect: The small, hard chloride anion creates strong electrostatic interactions,
typically raising the melting point.[1]

o Asymmetry Effect: The asymmetry of the [P2228] cation (

'S

chains) frustrates crystal packing, lowering the melting point compared to symmetric analogs
like Tetraethylphosphonium chloride (

, MP > 300°C, dec).
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o Estimated Range: While exact literature values for the anhydrous pure salt are scarce due to
its extreme hygroscopicity, structural analogs suggest a melting point in the range of 40°C to
80°C.[1] It meets the definition of an lonic Liquid (MP < 100°C).[1]

Hygroscopicity and Deliquescence

[P2228]Cl is extremely hygroscopic.[1]

o Atmospheric Exposure: A dry sample of [P2228]Cl exposed to ambient air will absorb
moisture and dissolve in its own sorbed water within minutes to hours, appearing as a
viscous liquid.[1]

» Handling Implication: Accurate melting point determination requires a hermetically sealed
DSC pan loaded in a glovebox.[1]

Experimental Protocols
Protocol: Drying and Isolation of Pure [P2228]CI

To study the physical state of the pure salt, the water must be removed from the commercial
solution.[1]

Materials:

Cyphos® IL 541W (50% aq.[1][5] solution)

Rotary Evaporator[1]

Vacuum Oven / Schlenk Line[1]

Phosphorus Pentoxide (
) trap
Step-by-Step Methodology:

¢ |nitial Concentration: Place the commercial solution in a round-bottom flask. Remove bulk
water using a rotary evaporator at 60°C under reduced pressure (10—20 mbar).
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e High-Vacuum Drying: Transfer the viscous residue to a Schlenk line.[1] Apply high vacuum (<
0.1 mbar) while heating to 80°C with stirring for at least 24 hours.

 Visual Confirmation: The product should appear as a waxy solid or a highly viscous paste
upon cooling to room temperature under vacuum.|[1]

» Storage: Store immediately in a desiccator or glovebox under Argon.

Protocol: Differential Scanning Calorimetry (DSC)

Objective: Determine the glass transition (

) and melting point (

)-[1]

o Sample Prep: Load 5-10 mg of dried [P2228]Cl into an aluminum pan inside a glovebox (

ppm). Seal hermetically.

e Cycle:
o Cool to -100°C at 10°C/min.
o Hold for 5 min.
o Heat to 120°C at 10°C/min.

e Analysis: Look for an endothermic peak (melting) on the heating scan.[1] If no sharp peak is
observed, the material may be amorphous (glassy), indicated by a step change (

Applications and Significance

[P2228]Cl is primarily used as a precursor and a catalyst.[1] Its physical state (solution) is
advantageous for dosing in industrial reactors.[1]

Precursor for Hydrophobic lonic Liquids
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[P2228]Cl undergoes anion metathesis to form hydrophobic ILs that are true liquids at room
temperature.[1]

e Reaction:
e Outcome: The resulting

is a low-viscosity, hydrophobic liquid used in electrochemical applications (e.g., Li-ion battery
electrolytes).

Phase Transfer Catalysis (PTC)

The amphiphilic nature of the [P2228] cation allows it to shuttle anions between aqueous and
organic phases, accelerating nucleophilic substitutions. The commercial aqueous solution form
is ideal for this, as it can be added directly to the aqueous phase of a biphasic system.[1]

Commercial [P2228]CI
(50% Aqueous Solution)

Intended Application?

Electrolyte Synthesis

Catalysis

Phase Transfer Catalysis Synthesis of [P2228][TFSI]

Use as-is
(Add to biphasic mixture)

Hydrophobic IL
(Liquid at RT)

Click to download full resolution via product page
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Figure 2: Decision workflow for handling [P2228]Cl based on application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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